6-bromo-N,2-dimethylquinolin-4-amine

• IUPAC Name: 6-bromo-N,2-dimethylquinolin-4-amine
• InChI: InChI=1S/C11H11BrN2/c1-7-5-11(13-2)9-6-8(12)3-4-10(9)14-7/h3-6H,1-2H3,(H,13,14)
• InChI Key: CMHRMBUUPANIFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=C(C=CC2=N1)Br)NC
• Molecular Formula: C11H11BrN2
• Molecular Weight: 251.12 g/mol

Description

6-Bromo-N,2-dimethylquinolin-4-amine is a brominated quinoline derivative featuring a methyl group at position 2 and an N-methylated amine at position 4. The bromine atom at position 6 enhances electronic properties and binding affinity, while the methyl groups at positions 2 and N-4 likely influence steric and pharmacokinetic profiles. This compound belongs to the 4-anilinoquinoline scaffold, a class known for modulating kinase activity by targeting ATP-binding pockets .

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Core Structure	Substituents (Positions)	Molecular Weight (g/mol)	Key Properties/Applications	Synthesis Yield	Reference ID
6-Bromo-N,2-dimethylquinolin-4-amine	Quinoline	Br (6), CH₃ (2), N-CH₃ (4)	251.11*	Kinase inhibition (inferred)	N/A
6-Bromo-N-methylquinolin-4-amine	Quinoline	Br (6), N-CH₃ (4)	237.10	Kinase research	99%
6-Bromo-N-(3-(difluoromethyl)phenyl)quinolin-4-amine	Quinoline	Br (6), C₆H₃(CF₂H) (4)	349.01	Selective kinase inhibition	83%
6-Bromo-N-(thiophen-2-ylmethyl)quinazolin-4-amine	Quinazoline	Br (6), CH₂-thiophene (4)	362.10	CLK1/CDC2 kinase inhibition	58%
6-Fluoro-2-methylquinolin-4-amine	Quinoline	F (6), CH₃ (2)	188.20	Solubility optimization	N/A

*Calculated based on formula C₁₁H₁₂BrN₂.

Key Research Findings

• Substituent Impact : Bromine at position 6 enhances binding affinity, while methyl groups at positions 2 and N-4 improve selectivity by reducing off-target interactions .
• Heterocycle Choice: Quinazolines exhibit higher polarity but lower cell permeability compared to quinolines, making them suitable for extracellular targets .
• Fluorine vs. Bromine : Fluorine improves metabolic stability, whereas bromine offers stronger halogen bonding in kinase pockets .
• Synthetic Efficiency : Microwave-assisted methods (e.g., Suzuki coupling) achieve higher yields (58–83%) compared to traditional reflux (68%) .